3-[2-(2-Ethoxybut-1-enyl)benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonic acid
3-[2-(2-Ethoxybut-1-enyl)benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonic acid
Brand Name:
Vulcanchem
CAS No.:
16470-41-0
VCID:
VC0101380
InChI:
InChI=1S/C20H23NO4S2/c1-3-16(25-4-2)14-19-21(12-7-13-27(22,23)24)20-17-9-6-5-8-15(17)10-11-18(20)26-19/h5-6,8-11,14H,3-4,7,12-13H2,1-2H3
SMILES:
CCC(=CC1=[N+](C2=C(S1)C=CC3=CC=CC=C32)CCCS(=O)(=O)[O-])OCC
Molecular Formula:
C20H24NO4S2+
Molecular Weight:
405.5 g/mol
3-[2-(2-Ethoxybut-1-enyl)benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonic acid
CAS No.: 16470-41-0
Main Products
VCID: VC0101380
Molecular Formula: C20H24NO4S2+
Molecular Weight: 405.5 g/mol
![3-[2-(2-Ethoxybut-1-enyl)benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonic acid - 16470-41-0](/images/no_structure.jpg)
| CAS No. | 16470-41-0 |
|---|---|
| Product Name | 3-[2-(2-Ethoxybut-1-enyl)benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonic acid |
| Molecular Formula | C20H24NO4S2+ |
| Molecular Weight | 405.5 g/mol |
| IUPAC Name | 3-[2-(2-ethoxybut-1-enyl)benzo[e][1,3]benzothiazol-1-ium-1-yl]propane-1-sulfonate |
| Standard InChI | InChI=1S/C20H23NO4S2/c1-3-16(25-4-2)14-19-21(12-7-13-27(22,23)24)20-17-9-6-5-8-15(17)10-11-18(20)26-19/h5-6,8-11,14H,3-4,7,12-13H2,1-2H3 |
| Standard InChIKey | ZYECOWRNUCPBQN-UHFFFAOYSA-N |
| SMILES | CCC(=CC1=[N+](C2=C(S1)C=CC3=CC=CC=C32)CCCS(=O)(=O)[O-])OCC |
| Canonical SMILES | CCC(=CC1=[N+](C2=C(S1)C=CC3=CC=CC=C32)CCCS(=O)(=O)[O-])OCC |
| PubChem Compound | 86005 |
| Last Modified | Nov 11 2021 |
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